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Compound of Interest

Compound Name: Potassium Azide-15N

Cat. No.: B13413839 Get Quote

CAS Number: 58524-53-1

This guide provides a comprehensive overview of Potassium Azide-15N, a stable isotope-

labeled compound crucial for researchers, scientists, and drug development professionals. The

following sections detail its chemical properties, synthesis, applications, and safety protocols,

with a focus on its role in advanced analytical and biomedical research.

Physicochemical Properties
Potassium Azide-15N is an isotopically labeled form of potassium azide where one of the

nitrogen atoms in the azide moiety is the heavy isotope ¹⁵N. This labeling provides a powerful

tool for tracing and quantification in various chemical and biological systems.
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Property Value Reference

CAS Number 58524-53-1 N/A

Molecular Formula KN₂¹⁵N [1]

Molecular Weight 82.11 g/mol [1]

Appearance Off-White Solid [1]

Melting Point 350 °C (decomposes) [2]

Solubility in Water

41.4 g/100 mL (0 °C), 50.8

g/100 mL (20 °C), 105.7 g/100

mL (100 °C)

[3]

Solubility in other solvents

Soluble in liquid ammonia and

methanol. Slightly soluble in

ethanol. Insoluble in acetone

and diethyl ether.

Density 2.038 g/cm³

Stability

Decomposes upon heating or

UV irradiation. Can be

explosive if heated rapidly.

Spectroscopic Data
The ¹⁵N labeling of potassium azide allows for its detection and characterization using various

spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy.

The ¹⁵N nucleus has a nuclear spin of 1/2, which results in sharp and well-resolved NMR

signals, making it ideal for structural and dynamic studies.

Synthesis and Experimental Protocols
The synthesis of Potassium Azide-¹⁵N typically involves the introduction of the ¹⁵N isotope from

a labeled precursor. While a direct synthesis protocol for Potassium Azide-¹⁵N is not readily

available, a common approach is the synthesis of ¹⁵N-labeled sodium azide, which can then be

converted to potassium azide.
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Synthesis of Sodium Azide-¹⁵N₃
This protocol is adapted from a reported procedure for the synthesis of sodium azide-¹⁵N₃.

Materials:

Hydrazine-¹⁵N₂ monohydrate

Isoamyl nitrite-¹⁵N

Sodium ethoxide

Anhydrous ethanol

Dry ether

Procedure:

Prepare a solution of sodium ethoxide in anhydrous ethanol.

To this solution, add Hydrazine-¹⁵N₂ monohydrate with cooling.

Slowly add Isoamyl nitrite-¹⁵N to the reaction mixture, maintaining a low temperature.

After the addition is complete, allow the reaction to stir at room temperature for several

hours.

The resulting precipitate of Sodium Azide-¹⁵N₃ is collected by filtration.

Wash the precipitate with dry ether and dry under vacuum to yield a fine, white powder.

Conversion to Potassium Azide-¹⁵N
The synthesized Sodium Azide-¹⁵N₃ can be converted to Potassium Azide-¹⁵N through a salt

metathesis reaction.

Materials:

Sodium Azide-¹⁵N₃

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium salt (e.g., potassium chloride or potassium sulfate)

Suitable solvent (e.g., water or ethanol)

Procedure:

Dissolve Sodium Azide-¹⁵N₃ in a minimal amount of the chosen solvent.

In a separate container, dissolve an equimolar amount of the potassium salt in the same

solvent.

Mix the two solutions. The less soluble salt (sodium chloride or sodium sulfate) will

precipitate out of the solution.

Filter the mixture to remove the precipitate.

The filtrate, containing the dissolved Potassium Azide-¹⁵N, is then carefully evaporated to

dryness to yield the solid product.

Applications in Research and Drug Development
Potassium Azide-¹⁵N serves as a versatile tool in various research and development areas,

primarily due to the utility of the ¹⁵N-labeled azide group.

Labeled Intermediate in Drug Synthesis
Potassium Azide-¹⁵N is a key intermediate in the synthesis of isotopically labeled

pharmaceutical compounds. A notable example is its use in the preparation of Tazobactam

Sodium Salt-¹³C₂,¹⁵N₁, a β-lactamase inhibitor. The incorporation of the ¹⁵N label allows for

detailed pharmacokinetic and metabolic studies of the drug.

Below is a conceptual workflow for the synthesis of a ¹⁵N-labeled drug intermediate.
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Synthesis of ¹⁵N-Labeled Intermediate

Starting Material
(e.g., 2β-chloromethyl penicillanic acid derivative)

Nucleophilic Substitution

Potassium Azide-¹⁵N
(KN₂¹⁵N)

¹⁵N-Azido Intermediate
(e.g., 2β-¹⁵N-azidomethyl penicillanic acid derivative)

Click to download full resolution via product page

Synthesis of a ¹⁵N-labeled drug intermediate.

Hyperpolarized Magnetic Resonance Imaging (MRI)
¹⁵N-labeled azides are highly effective tags for developing long-lived hyperpolarized agents for

use in MRI. Hyperpolarization can enhance the NMR signal by several orders of magnitude,

enabling real-time in vivo imaging of metabolic and physiological processes. Molecules tagged

with (¹⁵N)₃-azide have shown long-lasting hyperpolarization lifetimes and high polarization

levels in water.

The following diagram illustrates the workflow for a hyperpolarized MRI experiment using a ¹⁵N-

azide tagged molecule.
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Hyperpolarized MRI Workflow

Tag Biomolecule
with ¹⁵N-Azide

Hyperpolarization
(e.g., d-DNP)

Rapid Dissolution

Injection into
Biological System

Real-time
¹⁵N MRI

Click to download full resolution via product page

Workflow for hyperpolarized ¹⁵N-azide MRI.

Quantitative Data from Hyperpolarization Studies:

The table below summarizes key performance metrics for various (¹⁵N)₃-azide-tagged

biomolecules in hyperpolarization experiments.
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Tagged Molecule
Signal
Enhancement (ε)

Polarization Level
(P%)

T₁ Lifetimes (min)
at 1 T

(¹⁵N)₃-azidocholine 336,700 11.6 2.6 - 7.6

(¹⁵N)₃-azidoglucose 332,300 11.1 3.0 - 8.1

(¹⁵N)₃-azidotyrosine 142,500 4.9 3.5 - 9.8

(¹⁵N)₃-azidoalanine 80,200 2.8 1.9 - 6.8

(¹⁵N)₃-azidothymidine 196,800 6.8 2.5 - 5.3

Safety and Handling
Potassium azide is a highly toxic and potentially explosive compound that must be handled

with extreme caution.

Toxicity: Similar to cyanides, azides are potent inhibitors of cytochrome c oxidase. The oral

LD50 in rats is 27 mg/kg.

Explosive Hazard: While less sensitive to shock than heavy metal azides, potassium azide

can decompose explosively upon rapid heating.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid contact with skin, eyes, and clothing.

Do not use metal spatulas, as they can form shock-sensitive metal azides.

Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as acids and metals.
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Disposal: Azide waste should be treated with nitrous acid to decompose the azide before

disposal. Never pour azide solutions down the drain, as they can react with lead or copper

plumbing to form explosive heavy metal azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13413839?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10870284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10870284/
https://en.wikipedia.org/wiki/Potassium_azide
https://www.sciencemadness.org/smwiki/index.php/Potassium_azide
https://www.benchchem.com/product/b13413839#potassium-azide-15n-cas-number
https://www.benchchem.com/product/b13413839#potassium-azide-15n-cas-number
https://www.benchchem.com/product/b13413839#potassium-azide-15n-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13413839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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